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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of neodymium-doped

bromide crystals, specifically Neodymium-doped Potassium Lead Bromide (Nd:KPb₂Br₅) and

Neodymium-doped Rubidium Lead Bromide (Nd:RbPb₂Br₅), as gain media in solid-state laser

technology. While the initial query specified "neodymium bromide," it is the doping of

neodymium ions (Nd³⁺) into host crystals like KPb₂Br₅ and RbPb₂Br₅ that yields a viable laser

gain medium.[1] These materials are of particular interest for their potential in mid-infrared

(MIR) laser applications due to their low phonon energies.[1][2]

Introduction to Neodymium-Doped Bromide Laser
Crystals
Neodymium (Nd³⁺) is a widely utilized active ion in solid-state lasers, traditionally doped into

host materials like YAG (Yttrium Aluminum Garnet).[3] However, the development of novel host

materials with low phonon energies, such as certain bromide crystals, opens up possibilities for

new laser transitions and applications, particularly in the infrared spectrum.[1][2] The low

phonon energy of the host lattice minimizes non-radiative decay, enhancing the efficiency of

radiative transitions.[2]

Nd:KPb₂Br₅ and Nd:RbPb₂Br₅ are moisture-resistant crystals that have demonstrated laser

activity.[1] Laser operation has been observed at 1.07 µm for both materials.[1] Notably,
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Nd:RbPb₂Br₅ has also achieved laser operation at new wavelengths of 1.18 µm and 0.97 µm.

[1] Furthermore, Nd:KPb₂Br₅ shows a broad mid-infrared emission centered at 5.25 µm,

making it a candidate for MIR laser sources.[1]

Quantitative Data
The following tables summarize the key spectroscopic and physical properties of Nd:KPb₂Br₅

and Nd:RbPb₂Br₅.

Table 1: Physical and Structural Properties

Property KPb₂Br₅ RbPb₂Br₅

Crystal System Monoclinic (P2₁/c) Tetragonal (I4/mcm)

Lattice Parameters
a = 9.256(2) Å, b = 8.365(2) Å,

c = 13.025(3) Å, β = 90.00(3)°

a = 8.4562(4) Å, c = 14.584(1)

Å

Maximum Phonon Energy 138 cm⁻¹ 141 cm⁻¹

Data sourced from multiple references.[2][4][5]

Table 2: Spectroscopic Properties of Nd³⁺-Doped Bromide Crystals
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Parameter Nd:KPb₂Br₅ Nd:RbPb₂Br₅

Emission Wavelengths

⁴F₃/₂ → ⁴I₁₁/₂ 1.07 µm 1.07 µm

⁴F₅/₂ + ²H₉/₂ → ⁴I₁₃/₂ - 1.18 µm

⁴F₅/₂ + ²H₉/₂ → ⁴I₁₁/₂ - 0.97 µm

⁴I₁₁/₂ → ⁴I₉/₂ (MIR) 5.25 µm -

Emission Lifetime

⁴I₁₁/₂ (MIR, Room Temp.) 43 ms (for 5x10¹⁸ cm⁻³ doping) -

⁴I₁₁/₂ (MIR, 15 K) 57 ms (for 5x10¹⁸ cm⁻³ doping) -

Emission Cross-Section

⁴I₁₁/₂ → ⁴I₉/₂ (MIR) 0.65 x 10⁻²⁰ cm² -

Quantum Efficiency (η)

η from ⁴F₅/₂ 0.49 0.71

Data compiled from various spectroscopic studies.[1][2]

Experimental Protocols
Crystal Growth of Nd³⁺:KPb₂Br₅ and Nd³⁺:RbPb₂Br₅
(Bridgman Technique)
This protocol describes a generalized vertical Bridgman technique for the growth of single

crystals of neodymium-doped potassium lead bromide and rubidium lead bromide.

Materials and Equipment:

High-purity precursor materials: KBr, PbBr₂, RbBr, and NdBr₃ (or Nd₂O₃ to be converted)

Quartz or sealed ampoule

Vertical Bridgman furnace with a temperature gradient
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Vacuum and sealing system

Crystal growth control software

Procedure:

Precursor Preparation: Stoichiometric amounts of the high-purity precursor materials are

weighed and mixed. A specific molar percentage of NdBr₃ is added as the dopant.

Ampoule Sealing: The mixture is loaded into a quartz ampoule, which is then evacuated to a

high vacuum and sealed.

Furnace Setup: The sealed ampoule is placed in the vertical Bridgman furnace. The furnace

is programmed to have a temperature gradient, with the upper zone above the melting point

of the compound and the lower zone below it.

Melting and Homogenization: The temperature of the furnace is raised to melt the material

completely. The melt is held at this temperature for several hours to ensure homogeneity.

Crystal Growth: The ampoule is slowly lowered through the temperature gradient. The

lowering rate is typically in the range of a few millimeters per day.[4]

Cooling: Once the entire melt has solidified, the crystal is slowly cooled to room temperature

over several hours or days to prevent thermal shock and cracking.

Crystal Extraction: The ampoule is carefully broken to extract the grown crystal.

Spectroscopic Characterization
This protocol outlines the key spectroscopic measurements to characterize the optical

properties of the grown Nd³⁺-doped bromide crystals.

Equipment:

UV-Vis-NIR Spectrophotometer for absorption measurements

Fluorometer or spectrometer with an appropriate excitation source (e.g., laser diode at ~808

nm) and detector (e.g., InGaAs for NIR, MCT for MIR) for emission measurements
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Pulsed laser source and fast photodetector/oscilloscope for lifetime measurements

Raman spectrometer for phonon energy determination

Protocols:

Sample Preparation: A thin, polished slice of the crystal is prepared for absorption and

emission measurements.

Absorption Spectroscopy:

Place the polished crystal sample in the spectrophotometer.

Record the absorption spectrum over a broad wavelength range (e.g., 300 nm to 6000

nm) to identify the Nd³⁺ absorption bands and the host transparency window.

Emission Spectroscopy:

Excite the sample with a laser diode at a wavelength corresponding to a strong Nd³⁺

absorption band (e.g., ~808 nm).[1]

Collect the emitted light and analyze it with a spectrometer to determine the emission

wavelengths and bandwidths.

Lifetime Measurement:

Excite the sample with a short pulse from a pulsed laser.

Measure the decay of the fluorescence intensity over time using a fast photodetector and

an oscilloscope.

Fit the decay curve to an exponential function to determine the emission lifetime.

Raman Spectroscopy:

Use a Raman spectrometer to measure the vibrational modes of the crystal lattice.
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The highest frequency peak in the Raman spectrum corresponds to the maximum phonon

energy of the host material.[2]

Visualizations
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Caption: Experimental workflow for synthesis and characterization of Nd-doped bromide laser

crystals.
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Caption: Energy level diagram for Nd³⁺ in bromide hosts showing key laser and emission

transitions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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